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Compound of Interest

Compound Name: Methyl 6-aminonicotinate

Cat. No.: B027165 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 6-aminonicotinate is a valuable building block in medicinal chemistry and drug

discovery, serving as a key intermediate for the synthesis of a wide array of biologically active

compounds. The primary amino group on the pyridine ring offers a versatile handle for

functionalization, with N-acylation being a fundamental and widely employed transformation.

This reaction introduces an amide functionality, allowing for the systematic modification of a

compound's physicochemical properties, such as lipophilicity, hydrogen bonding capacity, and

metabolic stability. This, in turn, can profoundly influence its pharmacological profile, including

target affinity, selectivity, and pharmacokinetic properties. These application notes provide

detailed protocols for the N-acylation of methyl 6-aminonicotinate using common acylating

agents.

General Reaction Scheme
The N-acylation of methyl 6-aminonicotinate is typically achieved through the reaction of the

primary amine with an acylating agent, such as an acyl chloride or an acid anhydride. The

reaction is generally carried out in the presence of a non-nucleophilic base to neutralize the

acidic byproduct.
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Reactants Conditions

Products

Methyl 6-aminonicotinate

N-acylated Methyl 6-aminonicotinate

Acylating Agent
(Acyl Chloride or Anhydride)

Base
(e.g., Triethylamine, Pyridine)

Aprotic Solvent
(e.g., DCM, THF)

Byproduct
(e.g., HCl, Carboxylic Acid)
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Start

Dissolve Methyl 6-aminonicotinate
and Base (e.g., TEA) in anhydrous DCM

Cool to 0°C
(Ice Bath)

Add Acylating Agent
(e.g., Acyl Chloride or Anhydride)

dropwise

Stir at Room Temperature
(2-4 hours)

Monitor by TLC

Incomplete

Aqueous Work-up
(Quench with NaHCO₃, Extract with DCM)

Reaction Complete

Dry Organic Layer
(e.g., MgSO₄)

Concentrate
(Rotary Evaporator)

Purify Crude Product
(Recrystallization or Chromatography)

End
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To cite this document: BenchChem. [Application Notes and Protocols for N-acylation of
Methyl 6-aminonicotinate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b027165#reaction-conditions-for-n-acylation-of-
methyl-6-aminonicotinate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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